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Compound of Interest

Compound Name: Succinic anhydride

Cat. No.: B118167

Succinic anhydride, a cyclic dicarboxylic anhydride, serves as a pivotal building block in
organic synthesis and has garnered significant attention within the realms of chemical research
and pharmaceutical development. This comprehensive technical guide provides an in-depth
overview of succinic anhydride, including its fundamental properties, detailed experimental
protocols for its synthesis and application, and its role in crucial biological signaling pathways.

Core Properties of Succinic Anhydride

Succinic anhydride, with the CAS number 108-30-5, is a white crystalline solid at room
temperature.[1][2] Its fundamental properties are summarized in the tables below, providing a
ready reference for laboratory and industrial applications.

Table 1: Physical Properties of Succinic Anhydride

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b118167?utm_src=pdf-interest
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://www.metwarebio.com/protein-succinylation-post-translational-modification/
https://orgsyn.org/demo.aspx?prep=cv2p0560
https://www.benchchem.com/product/b118167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CaHa0s3 [2][3]
Molecular Weight 100.07 g/mol [2][3]

Colorless needles or white
Appearance ) ) [1]
crystalline solid

Melting Point 119-120 °C [1]
Boiling Point 261 °C [1]
Density 1.234 g/cm3

Soluble in chloroform and
Solubility ethanol; insoluble in water and [3]

ether.

ble 2: Chemical Identif ¢ Succinic Anhvdrid

Identifier Value
CAS Number 108-30-5
EC Number 203-570-0
PubChem CID 7922
Beilstein Number 108441

Experimental Protocols

This section details established methodologies for the synthesis of succinic anhydride and its
application in a key organic reaction, providing a practical guide for laboratory professionals.

Synthesis of Succinic Anhydride from Succinic Acid

A common laboratory method for the preparation of succinic anhydride involves the
dehydration of succinic acid using a dehydrating agent such as acetyl chloride or acetic
anhydride.
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Procedure using Acetic Anhydride:

e Combine 15 grams of succinic acid with 25 ml of acetic anhydride in a 100 ml round-bottom
flask equipped with a reflux condenser.[4]

o Gently heat the mixture with occasional shaking until a clear solution is obtained. Continue
heating for an additional 30 minutes to ensure the reaction goes to completion.[4]

» Allow the flask to cool to room temperature, and then place it in an ice bath to facilitate the
crystallization of succinic anhydride.[4]

e Collect the crystals by filtration and wash them with a small amount of ether.[4]

e The expected yield is approximately 10-11 grams, with a melting point of 120 °C.[4]

Friedel-Crafts Acylation of Benzene with Succinic
Anhydride

Succinic anhydride is a versatile reagent in Friedel-Crafts acylation reactions, which are
fundamental for the formation of carbon-carbon bonds with aromatic compounds. This reaction
is pivotal in the synthesis of various pharmaceutical intermediates.

General Procedure:

In a reaction vessel, suspend anhydrous aluminum chloride (AICl3), the Lewis acid catalyst,
in an appropriate solvent such as nitrobenzene or carbon disulfide.

e Add succinic anhydride to the suspension.
o Slowly add benzene to the reaction mixture while maintaining a controlled temperature.

e The reaction proceeds via an electrophilic aromatic substitution mechanism, where the
acylium ion generated from succinic anhydride and AICIs attacks the benzene ring.[5]

» After the reaction is complete, the mixture is typically quenched with water to decompose the
aluminum chloride complex and liberate the product.[5]
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Role in Drug Development

Succinic anhydride's reactivity makes it a valuable tool in drug development, primarily utilized
as a linker molecule and for modifying the properties of active pharmaceutical ingredients
(APIs).

Application as a Linker in Antibody-Drug Conjugates
(ADCs)

Succinic anhydride serves as a non-cleavable linker in the construction of ADCs.[6][7][8] Its
anhydride functionality allows for covalent attachment to amine or hydroxyl groups on a
targeting polypeptide, such as an antibody.[6][7][8] This forms a stable amide or ester bond,
tethering a cytotoxic drug to the antibody. The resulting ADC can then selectively deliver the
potent drug to cancer cells recognized by the antibody, minimizing off-target toxicity.
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Succinic Anhydride as a Linker in ADCs

Involvement in Signaling Pathways: Protein
Succinylation

Protein succinylation is a post-translational modification where a succinyl group is added to a
lysine residue of a protein.[1] This modification can occur through both enzymatic and non-
enzymatic mechanisms and plays a significant role in regulating various cellular processes.[1]

[3]

Enzymatic Succinylation: Specific enzymes, known as succinyltransferases, catalyze the
transfer of a succinyl group from succinyl-CoA to a lysine residue on a target protein.[1]
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Non-Enzymatic Succinylation: This process occurs through the direct reaction of succinyl-CoA
with lysine residues, often influenced by cellular metabolic states.[1]

The addition of the negatively charged succinyl group can significantly alter the structure and
function of the protein, impacting enzyme activity, protein-protein interactions, and cellular
localization. Desuccinylation, the removal of the succinyl group, is carried out by enzymes such
as Sirtuin 5 (SIRT5).[9]
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Protein Succinylation and Desuccinylation Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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